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Compound of Interest

Compound Name: p,p-Amino-DDT

Cat. No.: B15341804

Essential Safety and Handling Guide for p,p'-Amino-
DDT

This guide provides crucial safety, handling, and disposal information for laboratory personnel,
including researchers, scientists, and drug development professionals working with p,p'-
Amino-DDT. Given the lack of a specific Safety Data Sheet (SDS) for p,p'-Amino-DDT, this
guidance is based on the known hazards of the closely related compound p,p'-DDT, which is
classified as toxic if swallowed or in contact with skin, a suspected carcinogen, and can cause
organ damage through prolonged or repeated exposure[1][2].

Hazard Summary

p,p'-DDT, the parent compound of p,p'-Amino-DDT, presents significant health risks:

Acute Toxicity: Toxic if swallowed and in contact with skin[1][2]. Symptoms of exposure can
include convulsions, headache, dizziness, nausea, and vomiting[1].

Carcinogenicity: Suspected of causing cancer[1][2][3].

Organ Toxicity: Causes damage to organs through prolonged or repeated exposure[1][2][3].

Environmental Hazard: Very toxic to aquatic life with long-lasting effects[1][3].

Personal Protective Equipment (PPE)
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A thorough hazard assessment is required to select the appropriate PPE for any task involving

p,p'-Amino-DDTI[4]. The following table summarizes the minimum recommended PPE.

PPE Category

Minimum Requirements

Recommended for High-
Risk Tasks (e.g., handling
large quantities, potential
for aerosolization)

Eye and Face Protection

Safety glasses with side
shields[4].

Chemical splash goggles and
a face shield[5][6].

Hand Protection

Disposable nitrile gloves.
Immediately remove and
replace if contact with the
chemical occurs. Double

gloving is recommended[4].

Heavy-duty, chemical-resistant

gloves.

Body Protection

Alab coat, long pants, and
closed-toe shoes are the
minimum requirements for

working in a laboratory[4].

Chemical-resistant coveralls or

an apron over a lab coat[5].

Respiratory Protection

Not generally required for
handling small quantities in a
well-ventilated area or a

chemical fume hood.

A full-face air-purifying
respirator with an organic
vapor cartridge may be
necessary if there is a risk of
inhalation[5][6].

Occupational Exposure Limits for p,p'-DDT

The following exposure limits for the parent compound p,p'-DDT should be considered as a

conservative guide for handling p,p'-Amino-DDT.

Parameter Value Source
Permissible Exposure Limit

1 mg/m3 OSHA[?]
(PEL)
Threshold Limit Value (TLV) 1 mg/m3 ACGIH[2]
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Operational and Disposal Plans
Experimental Protocol for Handling p,p'-Amino-DDT

e Preparation:

o

Read and understand all safety precautions before handling[1].

[¢]

Ensure a chemical fume hood is available and functioning correctly.

[¢]

Gather all necessary PPE and ensure it is in good condition.

[e]

Have a spill kit readily accessible.
e Handling:

o Conduct all work with p,p'-Amino-DDT in a chemical fume hood to minimize inhalation
exposure.

[¢]

Wear the appropriate PPE as outlined in the table above.

[¢]

Avoid direct contact with the skin and eyes[1].

[e]

Do not eat, drink, or smoke in the laboratory[1].

o

Wash hands thoroughly after handling the substance[1].
e First Aid:
o If Swallowed: Immediately call a poison center or doctor. Rinse mouth[1].

o If on Skin: Wash with plenty of water. Take off immediately all contaminated clothing and
wash it before reuse[1].

o If Inhaled: Move to fresh air. Call a physician if symptoms develop or persist[1].

o If in Eyes: Rinse opened eye for several minutes under running water. Then consult a
doctor[3].
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Disposal Plan

All p,p’-Amino-DDT waste is considered hazardous.
» Waste Collection:

o Collect all solid and liquid waste containing p,p'-Amino-DDT in clearly labeled, sealed,
and chemical-resistant containers.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Labeling:

o Label waste containers with "Hazardous Waste," the full chemical name ("p,p'-Amino-
DDT"), and the associated hazards (e.g., "Toxic," "Carcinogen").

e Storage:

o Store waste containers in a designated, secure, and well-ventilated area, away from
incompatible materials.

o Follow all institutional guidelines for hazardous waste storage.
» Disposal:

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations[1].

o Contact your institution's EHS office for specific disposal procedures and to arrange for
pickup by a licensed hazardous waste disposal company.

Emergency Spill Workflow

The following diagram outlines the procedural steps for responding to a p,p'-Amino-DDT spill.
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Immediate Actions

Alert others in the area

Assess the spill and identify the substance

If the spill is large or you are unsure how to proceed, evacuate and call EHS

Spill Containment (for small, manageable spills)

Don appropriate PPE

Y

Contain the spill with absorbent material

A/

Work from the outside of the spill inwards

Cleanup and Decontamination

Carefully collect the absorbed material into a hazardous waste container

Clean the spill area with an appropriate solvent, followed by soap and water

Collect all cleaning materials as hazardous waste

Final Steps

Remove and dispose of PPE as hazardous waste

Wash hands thoroughly

Report the incident to your supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for responding to a p,p’'-Amino-DDT spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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